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Compound Name: 4-Bromo-1H-indole-6-carboxamide
CAS No.: 955978-87-7
Cat. No.: B1375419
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Executive Summary

4-Bromo-1H-indole-6-carboxamide is a high-value heterocyclic intermediate used primarily in
the discovery of small-molecule inhibitors for kinases (e.g., BTK, VEGFR) and DNA repair
enzymes (e.g., PARP). Its structural uniqueness lies in its dual-functionality: the C6-
carboxamide moiety serves as a critical hydrogen-bonding anchor (often mimicking the
adenine ring of ATP), while the C4-bromine atom provides a reactive "vector” for extending the
molecule into hydrophobic protein pockets via cross-coupling reactions.

This guide details the physicochemical properties, synthetic pathways, and medicinal chemistry
applications of this scaffold, designed for researchers in lead optimization and process
chemistry.

Part 1: Chemical Profile & Structural Analysis[1]
Physicochemical Properties

The presence of the bromine atom significantly alters the lipophilicity and electronic distribution
compared to the parent indole-6-carboxamide.
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Value
Property . . Relevance
(Predicted/Experimental)

Formula CoH7BrN20 Stoichiometry
] Fragment-based drug design
Molecular Weight 239.07 g/mol )
(FBDD) compliant
Derivative of 374633-27-9 Often synthesized in-situ from
CAS Number ) )
(Acid) the acid precursor
Moderate lipophilicity; good
LogP ~1.8-2.1 membrane permeability
potential
) Critical for "Hinge Region"
H-Bond Donors 3 (Indole-NH, Amide-NH2) S
binding in kinases
) Interaction with backbone
H-Bond Acceptors 1 (Amide-C=0) ] ] ]
residues (e.g., hinge glycine)
Favorable for CNS and oral
TPSA ~59 A2

bioavailability

Electronic & Structural Logic

The 4-position of the indole ring is sterically adjacent to the C3 position but points into a distinct
vector space.

e C6-Carboxamide (The Anchor): This group is planar with the indole ring. In many kinase
crystal structures, the amide N-H and C=0 form a bidentate H-bond network with the kinase
hinge region (similar to the nicotinamide pocket in PARP).

e C4-Bromine (The Vector): The bromine at C4 is electronically deactivated by the electron-
withdrawing carboxamide at C6, making it stable but reactive enough for palladium-catalyzed
couplings. It allows the attachment of hydrophobic groups (aryls, heteroaryls) to occupy the
"gatekeeper” or "back-pocket" regions of the target protein.

Part 2: Synthetic Pathways[1][4]
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The most robust synthesis proceeds from Methyl 4-bromo-1H-indole-6-carboxylate. Direct
bromination of indole-6-carboxamide is non-selective; therefore, the bromine is typically
installed earlier or the ring is constructed with it.

Retrosynthetic Analysis (Graphviz)

4-Bromo-3-methyl-nitrobenzene
(Leimgruber-Batcho Route)

ing Closure

Methyl 4-bromo-1H-indole-6-carboxylate

ydrolysis (LiOH)

4-Bromo-1H-indole-6-carboxylic Acid
(CAS: 374633-27-9)

Amidation (NH4Cl, EDC)

4-Bromo-1H-indole-6-carboxamide

Figure 1: Retrosynthetic Disconnection of 4-Bromo-1H-indole-6-carboxamide

Click to download full resolution via product page

Detailed Synthetic Protocol

Objective: Conversion of 4-Bromo-1H-indole-6-carboxylic acid to 4-Bromo-1H-indole-6-

carboxamide.
Reagents:
» Starting Material: 4-Bromo-1H-indole-6-carboxylic acid (1.0 eq)

o Activator: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC-HCI) (1.5 eq)
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Catalyst: Hydroxybenzotriazole (HOBt) (1.5 eq)
Amine Source: Ammonium Chloride (NH4Cl) (3.0 eq)
Base: Diisopropylethylamine (DIPEA) (4.0 eq)

Solvent: DMF (Dimethylformamide)

Step-by-Step Methodology:

Activation: Dissolve 4-bromo-1H-indole-6-carboxylic acid in anhydrous DMF under an inert
atmosphere (N2). Add DIPEA (2.0 eq) followed by EDC-HCI and HOBt.[1] Stir at room
temperature for 30 minutes to form the active ester.

Amidation: Add solid NH4Cl followed by the remaining DIPEA (2.0 eq). The excess base is
required to liberate free ammonia from the ammonium salt.

Reaction: Stir the mixture at room temperature for 12—16 hours. Monitor by LC-MS (Target
[M+H]* = 240/242).

Work-up: Dilute the reaction mixture with ethyl acetate. Wash efficiently with saturated
NaHCOs (to remove unreacted acid), water (x3, to remove DMF), and brine.

Purification: Dry the organic layer over Na=SOa4 and concentrate. If necessary, purify via flash
column chromatography (SiOz2, 0-10% MeOH in DCM).

Yield: Typical yields range from 75-85%.

Part 3: Reactivity & Medicinal Chemistry
Applications[1][6]
The "Scaffold-Vector" Concept

In drug discovery, this molecule is rarely the final drug. It is a core scaffold.

Suzuki-Miyaura Coupling (C4): The C4-Br is the primary diversification point. It reacts with
aryl boronic acids to create "4-substituted indole-6-carboxamides."
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o Application: In BTK inhibitors, a hydrophobic group at C4 occupies the selectivity pocket
(Cys481 proximity).

e N-Alkylation (N1): The indole nitrogen can be alkylated to tune solubility or reach solvent-
exposed regions.

Reactivity Map (Graphviz)

Suzuki Coupling (C4)
Reagent: Ar-B(OH)2, Pd(dppf)CI2
Product: 4-Aryl-indole-6-carboxamide

Dehydration (C6)
- Reagent: POCI3 or TFAA
Product: 4-Bromo-6-cyanoindole

4-Bromo-1H-indole- dehydration
6-carboxamide

SN2

N-Alkylation (N1)
Reagent: R-X, Cs2CO3
Product: 1-Alkyl-4-bromo...

Figure 2: Divergent Reactivity Profile of the Scaffold

Click to download full resolution via product page

Case Study: Kinase Inhibition

Indole-6-carboxamides are structural isosteres of quinazolines (found in Gefitinib).
e Binding Mode: The C6-amide acts as a donor-acceptor pair for the kinase hinge.

o Selectivity: The C4-substituent (introduced via the bromine) dictates selectivity. For example,
introducing a bulky piperidinyl-phenyl group at C4 can create potent PARP inhibitors by
stacking with tyrosine residues in the catalytic cleft.

Part 4: Safety & Handling
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e Hazards: As a halogenated organic, treat as an irritant (Skin Irrit. 2, Eye Irrit. 2A).

» Stability: Stable at room temperature. Store under inert gas (Argon) to prevent slow oxidation
of the indole ring over months.

» Incompatibility: Avoid strong oxidizing agents (can oxidize the indole C2-C3 bond).
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o URL:[LiNkK]

o Relevance: Demonstrates the utility of the carboxamide group in PARP active sites,
directly applicable to the 4-bromo-indole scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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